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Compound of Interest

Compound Name:
[(2-Bromophenyl)methyl]

(pentyl)amine

Cat. No.: B13261616

Get Quote

(2-Bromophenyl)methylamine, also known as 2-bromobenzylamine, is a mono-substituted

benzylamine featuring a bromine atom at the ortho position of the phenyl ring. This specific

arrangement of functional groups—a nucleophilic primary amine and a reactive aryl bromide—

makes it a highly valuable intermediate for constructing complex molecular architectures.[1] Its

core identifiers and properties are summarized below.
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Identifier Value Source(s)

CAS Number 3959-05-5 [2][3][4]

IUPAC Name (2-bromophenyl)methanamine [2][5][6]

Synonyms
2-Bromobenzylamine, o-

Bromobenzylamine
[2][3][7]

Molecular Formula C₇H₈BrN [2][3][5]

Molecular Weight 186.05 g/mol [3][7]

Canonical SMILES C1=CC=C(C(=C1)CN)Br [2][5]

InChIKey
NOYASZMZIBFFNZ-

UHFFFAOYSA-N
[2][5]

Physicochemical Data:

Property Value Source(s)

Appearance
Clear, colorless to light yellow

liquid
[3][5][6]

Melting Point 36 °C [3][7]

Boiling Point 118-119 °C (at 9 mmHg) [3][7][8]

Density ~1.481 g/cm³ [3][7]

Refractive Index 1.5875 - 1.5930 (at 20°C) [3][5]

Solubility
Insoluble in water. Soluble in

alcohol and ether.
[3][7][8]

Section 2: Synthesis Methodologies: A Practical
Guide
The synthesis of (2-Bromophenyl)methylamine can be approached from several precursors.

The choice of method often depends on the availability of starting materials, scale, and desired
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purity. Below are two common, reliable protocols.

Method A: Reductive Amination of 2-
Bromobenzaldehyde
This is a highly efficient and chemoselective method that proceeds via an imine intermediate,

which is then reduced in situ. The use of an iridium catalyst with ammonium formate as both

the amine source and reductant is a modern, effective approach.[9]

Protocol: Iridium-Catalyzed Reductive Amination

Reactor Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 2-bromobenzaldehyde (10.0 g, 54.0 mmol) and methanol (50 mL).

Catalyst Addition: Add the iridium catalyst, such as [Cp*IrCl₂]₂ (pentamethylcyclopentadienyl

iridium(III) chloride dimer), though other catalysts are cited in the literature[9].

Amine/Reductant Source: Add ammonium formate (34.1 g, 540 mmol, 10 equivalents) to the

solution. The large excess drives the imine formation and subsequent reduction.

Reaction: Stir the mixture at a gentle reflux (or at 37 °C as specified in related procedures)

for 15-24 hours.[9] Monitor the reaction progress by TLC or GC-MS, looking for the

disappearance of the starting aldehyde.

Work-up (Acid-Base Extraction):

Cool the reaction mixture to room temperature and remove the methanol under reduced

pressure.

Add 50 mL of 1 M HCl (aq) to the residue. This step protonates the product amine,

rendering it water-soluble, while keeping non-basic impurities in the organic phase.

Wash the acidic aqueous layer with diethyl ether (3 x 30 mL) to remove any unreacted

aldehyde or organic byproducts. Discard the organic layers.

Cool the aqueous layer in an ice bath and slowly add 5 M NaOH (aq) until the pH is >12.

This deprotonates the amine, causing it to separate as an oil.
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Extract the product into dichloromethane (3 x 40 mL).

Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure to yield the crude (2-Bromophenyl)methylamine.
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Reaction Phase

Work-up & Purification

1. Combine 2-Bromobenzaldehyde,
MeOH, and Ir Catalyst

2. Add Ammonium Formate
(Amine & Reductant Source)

3. Stir at 37°C for 15h
(In-situ Imine Formation & Reduction)

4. Evaporate MeOH

5. Acidify with HCl (aq)
(Protonates Amine)

6. Wash with Et2O
(Removes Organic Impurities)

7. Basify with NaOH (aq)
(Deprotonates Amine)

8. Extract with DCM

9. Dry & Evaporate Solvent

10. Yields Crude Product

Click to download full resolution via product page

Caption: Key Reactive Sites of (2-Bromophenyl)methylamine.
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The Primary Amine: This group is a potent nucleophile and a weak base (pKa ≈ 8.52). [3]It

readily undergoes N-acylation, N-alkylation, reductive amination, and amide bond formation,

making it an ideal handle for introducing the 2-bromobenzyl moiety.

The Aryl Bromide: The C-Br bond is a classic site for transition-metal-catalyzed cross-

coupling reactions. This allows for the formation of C-C (e.g., Suzuki, Heck), C-N (Buchwald-

Hartwig), and C-O bonds, enabling the elaboration of the aromatic core.

Application in Drug Discovery: This compound is a key intermediate in the synthesis of various

biologically active molecules. For instance, it serves as a foundational piece for certain

neurotropic agents and anticancer compounds. [10][11]A common synthetic strategy involves

first protecting or reacting the amine, then performing a cross-coupling reaction at the bromide

site, followed by deprotection or further modification. This sequence leverages the differential

reactivity of the two functional groups.

Section 5: Safety, Handling, and Storage
(2-Bromophenyl)methylamine is a hazardous chemical and must be handled with appropriate

precautions.

GHS Hazard Summary: [2][12]

Pictogram GHS Code Hazard Statement

|

| GHS05 | H314: Causes severe skin burns and eye damage. | | | GHS07 | H302 + H312:
Harmful if swallowed or in contact with skin. |

Handling Protocol:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and chemical safety goggles or a face shield. [13]* Ventilation: Handle only in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

[12][14]* First Aid:
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention. [12][13] * Eye

Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention. [12][13] *

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention. [12]

[13] Storage and Stability:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place. [8]

[14]Recommended storage is under an inert atmosphere (e.g., argon or nitrogen) at 2–8 °C.

[3][4][7]* Sensitivities: The compound is air-sensitive. [3][7][8]Prolonged exposure to air can

lead to oxidation and degradation.

Incompatibilities: Keep away from strong oxidizing agents. [8][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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